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Tetrabromophenolsulfonephthalein

Cat. No.: B1204164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4,5,6-Tetrabromophenolsulfonephthalein, commonly known as Bromophenol Blue (BPB),

is a versatile triphenylmethane dye widely employed in scientific research and various industrial

applications.[1][2] Its utility stems from its distinct pH-dependent color change and its properties

as a tracking dye in electromobility techniques. This technical guide provides an in-depth

overview of the chemical properties of Bromophenol Blue, detailed experimental protocols for

its key applications, and insights into its use in drug development and research.

Core Chemical Properties
Bromophenol Blue is characterized by the presence of four bromine atoms on the

phenolsulfonephthalein backbone, which influences its acidic and spectral properties.

Physicochemical Data
A summary of the key physicochemical properties of 3,4,5,6-
Tetrabromophenolsulfonephthalein is presented in Table 1.
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Property Value References

Synonyms

Bromophenol Blue, BPB,

3′,3″,5′,5″-

Tetrabromophenolsulfonphthal

ein, Albutest

[1][3]

Chemical Formula C₁₉H₁₀Br₄O₅S [4][5][6]

Molecular Weight 669.96 g/mol [1][5][7]

Appearance

Odorless solid; color varies

(tan, orange, light pink, purple,

or red)

[2][8]

Melting Point 273 °C (523 °F; 546 K) [1][2][7]

Boiling Point
279 °C (534 °F; 552 K)

(decomposes)
[1][9]

Density 2.2 g/mL [1]

pKa 3.85 - 4.1 [2][10][11]

Solubility
The solubility of Bromophenol Blue in various solvents is a critical factor for its application in

different experimental settings. Quantitative solubility data is summarized in Table 2.
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Solvent Solubility References

Water
Slightly soluble (~0.4 g/100

mL)
[8][12]

Ethanol Soluble (~10 mg/mL) [13][14]

Methanol Soluble (10 mg/mL) [6][15]

Dimethyl Sulfoxide (DMSO) Soluble (~30 mg/mL) [13][14]

Dimethylformamide (DMF) Soluble (~30 mg/mL) [14]

Benzene Soluble [2][8]

Acetic Acid Soluble [2]

Sodium Hydroxide Solutions Freely soluble [2][8]

Spectral Properties
The UV-visible absorption spectrum of Bromophenol Blue is pH-dependent, a property that is

fundamental to its use as a pH indicator. At a low pH, it appears yellow, while at a higher pH, it

is blue.[1][4] The transition occurs in the pH range of 3.0 to 4.6.[1][4]

| Condition | Peak Absorbance (λmax) | Color | References | |---|---|---| | Acidic (pH < 3.0) | ~436

nm | Yellow |[2][16] | | Basic (pH > 4.6) | ~590-592 nm | Blue |[1][2][17] | | Neutral | ~590 nm |

Blue |[1] |

Experimental Protocols
Detailed methodologies for the preparation and use of Bromophenol Blue in common

laboratory applications are provided below.

Preparation of Bromophenol Blue Indicator Solution
(0.1%)
This protocol describes the preparation of a 0.1% Bromophenol Blue solution for use as a pH

indicator.
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Materials:

Bromophenol Blue powder

95% Ethanol

0.1 M Sodium Hydroxide (NaOH)

Distilled water

Volumetric flask (100 mL)

Beaker

Magnetic stirrer and stir bar

Pipettes

Procedure:

Weigh 0.1 g of Bromophenol Blue powder and transfer it to a beaker.

Add 1.5 mL of 0.1 M NaOH and 20 mL of 95% ethanol to the beaker.[7][18]

Gently heat the mixture on a magnetic stirrer with heating until the Bromophenol Blue is

completely dissolved.[7]

Transfer the solution to a 100 mL volumetric flask.

Add distilled water to the flask to bring the final volume to 100 mL.[7][18]

Mix the solution thoroughly.

Store the solution in a tightly sealed bottle at room temperature, protected from light.
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Preparation of Bromophenol Blue Indicator Solution

Weigh 0.1g BPB Dissolve in NaOH and Ethanol Transfer to Volumetric Flask Add Water to Volume Mix and Store

Click to download full resolution via product page

Preparation of Bromophenol Blue Indicator Solution Workflow.

Use as a Tracking Dye in Agarose Gel Electrophoresis
(6X Loading Buffer)
This protocol details the preparation of a 6X loading buffer containing Bromophenol Blue for

tracking DNA samples during agarose gel electrophoresis.

Materials:

Bromophenol Blue powder

Glycerol

0.5 M EDTA (pH 8.0)

Distilled water

15 mL conical tube

Vortex mixer

Procedure:

To a 15 mL conical tube, add the following components:

3.9 mL Glycerol[2]

0.2 mL 0.5 M EDTA[2]
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25 mg Bromophenol Blue[2]

Bring the total volume to 10 mL with distilled water.[2]

Vortex the tube until the Bromophenol Blue is completely dissolved.

Store the 6X loading buffer at 4°C or for long-term storage at -20°C.

To use, add 1 volume of the 6X loading buffer to 5 volumes of your DNA sample.

Workflow for Agarose Gel Electrophoresis

Prepare Agarose Gel

Mix DNA with Loading Buffer

Load Samples into Wells

Run Electrophoresis

Visualize DNA

Click to download full resolution via product page

Agarose Gel Electrophoresis Workflow.

Applications in Drug Development and Research

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://med.wmich.edu/sites/default/files/Pioli_Lab_10X_DNA_Loading_Dye_Recipe.pdf
https://med.wmich.edu/sites/default/files/Pioli_Lab_10X_DNA_Loading_Dye_Recipe.pdf
https://www.benchchem.com/product/b1204164?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While not a therapeutic agent itself, 3,4,5,6-Tetrabromophenolsulfonephthalein serves as a

valuable tool in various stages of drug development and biomedical research.

Protein Quantification and Interaction Studies
Bromophenol Blue binds to proteins, particularly albumin, under acidic conditions, leading to a

color change that can be quantified spectrophotometrically.[15][19] This property is utilized in

protein assays. The interaction is primarily driven by electrostatic forces.[20] Studies have

investigated the binding of Bromophenol Blue to serum albumins from different species,

providing insights into protein structure and binding sites.[14] It has also been used to study the

displacement of other albumin-bound molecules, which is relevant for understanding drug-

protein interactions and pharmacokinetics.[14]

Amyloid Fibril Detection
Research has shown that Bromophenol Blue can be used as a probe for detecting bovine

insulin amyloid fibrils.[5] The fluorescence intensity of Bromophenol Blue increases significantly

upon binding to these fibrils, offering a potential method for studying amyloidogenesis, a

process implicated in several neurodegenerative diseases.[5]

Blood-Brain Barrier Research
Bromophenol Blue has been historically used as a vital dye in experimental studies to assess

the integrity of the blood-brain barrier (BBB).[6][21] Its ability to stain brain tissue after systemic

administration can indicate a compromised BBB, a critical factor in the development of drugs

targeting the central nervous system.

Role in Western Blotting for Signaling Pathway Analysis
In the context of drug development, understanding how a compound affects cellular signaling

pathways is crucial. While Bromophenol Blue does not directly modulate signaling pathways, it

is an essential component of the sample loading buffer in SDS-PAGE and Western blotting,

techniques ubiquitously used to analyze protein expression and post-translational modifications

within these pathways. As a tracking dye, it allows for the monitoring of the electrophoresis

front, ensuring the proper separation of proteins before their detection with specific antibodies.

[1][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1204164?utm_src=pdf-body
https://www.chondrex.com/bromophenol-blue-bpb-protein-assay
https://scispace.com/papers/the-interaction-of-bromophenol-blue-with-proteins-in-acidic-33vmbdjjew?citations_page=6
https://pubmed.ncbi.nlm.nih.gov/18966456/
https://scialert.net/fulltext/?doi=pjbs.2008.2418.2422
https://scialert.net/fulltext/?doi=pjbs.2008.2418.2422
https://www.guidechem.com/question/how-to-prepare-and-apply-bromo-id142721.html
https://www.guidechem.com/question/how-to-prepare-and-apply-bromo-id142721.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3492457_EN.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC1363174/
https://brainly.com/question/39234849
https://theory.labster.com/bromophenol_blue/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application in Western Blot for Signaling Pathway Analysis

Drug Treatment
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Protein Quantification
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Use of Bromophenol Blue in Western Blotting Workflow.
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Conclusion
3,4,5,6-Tetrabromophenolsulfonephthalein is a cornerstone reagent in the modern

molecular biology and biochemistry laboratory. Its well-characterized chemical and physical

properties, particularly its pH-dependent color transition and utility as an electrophoresis

tracking dye, make it an indispensable tool for researchers. From fundamental protein analysis

to its application in techniques that underpin drug discovery and development, Bromophenol

Blue continues to be a reliable and cost-effective compound for a wide range of scientific

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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